Cas no 1806018-54-1 (3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde
• CAS No: 1806018-54-1
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4886378
• Update Time: 2025-10-29

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-2-4-1-5(7(10)11)6(3-14)13-8(4)12/h1,3,7H,2H2
• InChI Key： QYPCPGOMOKFXQI-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C=O)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde

Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde (CAS No. 1806018-54-1)

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806018-54-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a difluoromethyl substituent, and a fluoropyridine core, contribute to its remarkable chemical reactivity and potential therapeutic value.

The chloromethyl moiety in the molecular structure of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde is particularly noteworthy. This functional group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. In pharmaceutical research, such reactive sites are often exploited to attach pharmacophores or other bioactive units, thereby enhancing the drug-like properties of the parent compound. The difluoromethyl group, on the other hand, is known to improve metabolic stability and binding affinity in drug candidates. Its incorporation into the pyridine scaffold suggests that this compound may exhibit enhanced bioavailability and prolonged half-life compared to its non-fluorinated counterparts.

The fluoropyridine core is another critical feature that contributes to the compound's potential utility. Pyridine derivatives are widely recognized for their role as key structural motifs in numerous therapeutic agents. The fluorine atoms in this context not only enhance lipophilicity but also modulate electronic properties, influencing both binding interactions and pharmacokinetic profiles. Recent studies have highlighted the importance of fluorinated pyridines in developing next-generation drugs, particularly in areas such as antiviral and anticancer therapies. The presence of two fluorine atoms at the 5-position (5-(difluoromethyl)) further underscores its potential as a building block for innovative pharmacological interventions.

The aldehyde functionality at the 6-position (6-carboxaldehyde) provides another avenue for chemical diversification. Aldehydes are well-documented electrophiles that can participate in various synthetic transformations, including condensation reactions with amines to form Schiff bases or oxidation to yield carboxylic acids. These transformations are frequently employed in medicinal chemistry to explore new chemical space and identify novel lead compounds. The combination of these multiple reactive sites makes 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde a promising candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening (HTS) approaches to accelerate the discovery of bioactive compounds. The structural complexity of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde aligns well with these modern drug development strategies. Virtual screening techniques have been successfully applied to identify hits from large compound libraries, often leading to the identification of compounds with novel scaffolds and mechanisms of action. Given its unique structural attributes, this compound could serve as an excellent starting point for virtual screening campaigns aimed at identifying new therapeutic agents.

Experimental validation plays a crucial role in confirming the potential of such compounds. Initial studies have demonstrated that derivatives of this class exhibit interesting biological activities across multiple targets. For instance, modifications at the chloromethyl position have been shown to modulate receptor binding affinities, while alterations at the difluoromethyl site can influence enzyme inhibition profiles. These findings align with broader trends observed in medicinal chemistry where structural optimization is used to fine-tune biological activity and selectivity.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have made it possible to access complex molecules more efficiently than ever before. These innovations are likely to be instrumental in facilitating access to derivatives of this compound for further biological evaluation.

The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. As drug resistance emerges as a global health concern, there is an urgent need for novel therapeutic strategies. Compounds like 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde, with their unique structural features and synthetic versatility, could provide valuable starting points for developing next-generation drugs targeting resistant pathogens or disease mechanisms.

In conclusion,3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde (CAS No. 1806018-54-1) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its combination of reactive functional groups and favorable physicochemical properties positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing critical unmet medical needs.